4-[(5Z)-5-{[2-(2-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

Specification

• Molecular Formula: C23H19N3O5S2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: 4-[(5Z)-5-[[2-(2-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• Standard InChI: InChI=1S/C23H19N3O5S2/c1-14-7-2-3-8-16(14)31-20-15(21(29)25-11-5-4-9-18(25)24-20)13-17-22(30)26(23(32)33-17)12-6-10-19(27)28/h2-5,7-9,11,13H,6,10,12H2,1H3,(H,27,28)/b17-13-
• Standard InChI Key: ZFPDJUKMUHQXCM-LGMDPLHJSA-N
• Isomeric SMILES: CC1=CC=CC=C1OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCC(=O)O
• Canonical SMILES: CC1=CC=CC=C1OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCC(=O)O

Introduction

4-[(5Z)-5-{[2-(2-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid is a complex organic compound that has garnered significant attention due to its unique molecular structure and potential biological activities. This compound integrates several functional groups, including a pyrido[1,2-a]pyrimidine core and a thiazolidin ring, which contribute to its chemical and biological properties.

Synthesis

The synthesis of 4-[(5Z)-5-{[2-(2-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid involves a multi-step process. It typically begins with the preparation of the pyrido[1,2-a]pyrimidine structure, followed by the incorporation of the thiazolidin ring and butanoic acid moiety. The synthesis requires controlled reaction conditions, including temperature, solvent choice, and catalyst selection, to optimize yield and purity.

Biological Activities and Applications

This compound is considered a bioactive molecule with potential therapeutic applications. Its mechanism of action involves interactions with specific molecular targets within biological systems, such as enzymes or receptors, which can modulate their activity and lead to various biological effects. Ongoing research aims to elucidate these molecular targets and pathways further.

Chemical Reactivity

The compound can participate in various chemical reactions, which are essential for exploring its reactivity and potential modifications for enhanced biological activity. These reactions are crucial for understanding how the compound interacts with other molecules and how its structure can be modified to improve its therapeutic potential.